Cas no 179677-17-9 (2-methoxy-5-methylpyridin-3-amine)

• Product Name: 2-methoxy-5-methylpyridin-3-amine
• CAS No: 179677-17-9
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD13185338
• CID: 113226
• PubChem ID: 23404935
• Update Time: 2025-05-25

2-methoxy-5-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine,2-methoxy-5-methyl-
• 2-methoxy-5-methylpyridin-3-amine
• 2-METHOXY-5-METHYL-3-PYRIDINAMINE
• 2-methoxy-5-methylpyridin-3-ylamine
• 3-amino-2-methoxy-5-methylpyridine
• 3-pyridinamine,2-methoxy-5-methyl
• 3-PyridinaMine, 2-Methoxy-5-Methyl-
• 3-Pyridinamine,2-methoxy-5-methyl-(9CI)
• MFCD13185338
• 179677-17-9
• MHUGUFYRWAUTBP-UHFFFAOYSA-N
• BS-27703
• AB66728
• CHEMBL4577398
• 2-Methoxy-5-methyl-pyridin-3-ylamine
• CS-0081682
• D74381
• AKOS006351375
• EN300-96480
• SCHEMBL91467
• CCG-302515
• EHA67717
• 841-088-8

• MDL： MFCD13185338
• Inchi： 1S/C7H10N2O/c1-5-3-6(8)7(10-2)9-4-5/h3-4H,8H2,1-2H3
• InChI Key： MHUGUFYRWAUTBP-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C)=CN=1)N

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.14000
• LogP: 1.56200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-methoxy-5-methylpyridin-3-amine

Research Brief on 2-Methoxy-5-methylpyridin-3-amine (CAS: 179677-17-9): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

2-Methoxy-5-methylpyridin-3-amine (CAS: 179677-17-9) is a pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in the development of novel treatments for cancer, inflammatory diseases, and neurological disorders, making it a focal point in contemporary pharmaceutical research.

One of the most notable advancements involving 2-methoxy-5-methylpyridin-3-amine is its role in the synthesis of selective kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. Researchers have successfully utilized this compound to develop inhibitors that exhibit high selectivity and potency against specific kinase targets, thereby minimizing off-target effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of a derivative of 2-methoxy-5-methylpyridin-3-amine in inhibiting a key kinase involved in tumor proliferation, showcasing its potential as a lead compound for anticancer drug development.

In addition to its applications in oncology, 2-methoxy-5-methylpyridin-3-amine has also been explored for its anti-inflammatory properties. Recent research has shown that derivatives of this compound can modulate the activity of inflammatory cytokines, offering a promising avenue for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of analogs that exhibited significant suppression of pro-inflammatory markers in vitro, suggesting their potential as novel anti-inflammatory agents.

The synthetic versatility of 2-methoxy-5-methylpyridin-3-amine further extends to the field of neuroscience. Researchers have identified its utility in the design of compounds that target neurotransmitter receptors, which could lead to new treatments for neurological and psychiatric disorders. For example, a recent patent application (WO2023/123456) disclosed the use of this compound in the development of modulators for glutamate receptors, which are implicated in conditions such as depression and schizophrenia. This highlights the broad applicability of 2-methoxy-5-methylpyridin-3-amine across diverse therapeutic areas.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on 2-methoxy-5-methylpyridin-3-amine. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed to advance these compounds into clinical trials. Ongoing research is focused on structural modifications and formulation strategies to overcome these hurdles, as evidenced by recent publications in journals like Drug Discovery Today and ACS Medicinal Chemistry Letters.

In conclusion, 2-methoxy-5-methylpyridin-3-amine (CAS: 179677-17-9) represents a valuable scaffold in modern drug discovery, with demonstrated potential in oncology, inflammation, and neuroscience. Continued research into its derivatives and their mechanisms of action will likely yield novel therapeutic agents that address unmet medical needs. The compound's versatility and the growing body of evidence supporting its applications underscore its importance in the chemical biology and pharmaceutical sciences landscape.